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Compound of Interest

Compound Name:
Ethyl 2-amino-5-

isopropoxybenzoate

Cat. No.: B7866071 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: An exhaustive search for experimental data on the physical characteristics of Ethyl
2-amino-5-isopropoxybenzoate (CAS No. 80074-91-3) did not yield specific results. Publicly

available scientific literature and chemical databases lack detailed experimental values and

protocols for this particular compound.

This guide, therefore, presents a summary of the available data for structurally similar and

commercially available analogs: Ethyl 2-amino-5-methylbenzoate and Ethyl 2-amino-5-

methoxybenzoate. The methodologies and logical workflows presented herein are based on

standard analytical chemistry principles and can be adapted for the characterization of Ethyl 2-
amino-5-isopropoxybenzoate, should a sample become available.

Comparative Physicochemical Data of Related
Compounds
To provide a frame of reference, the following table summarizes key physical and computed

properties of Ethyl 2-amino-5-methylbenzoate and Ethyl 2-amino-5-methoxybenzoate. These

values have been aggregated from various chemical databases.
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Property
Ethyl 2-amino-5-
methylbenzoate

Ethyl 2-amino-5-
methoxybenzoate

CAS Number 58677-05-7 64018-98-0

Molecular Formula C₁₀H₁₃NO₂ C₁₀H₁₃NO₃

Molecular Weight 179.22 g/mol 195.21 g/mol

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Computed XLogP3 2.9 Not Available

Hypothetical Experimental Workflow for
Characterization
The following diagram outlines a standard workflow for the physicochemical characterization of

a novel or uncharacterized compound like Ethyl 2-amino-5-isopropoxybenzoate. This

represents a logical sequence of experiments to determine its fundamental properties.
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Synthesis & Purification Physicochemical Characterization

Synthesis of Ethyl
2-amino-5-isopropoxybenzoate

Purification
(e.g., Column Chromatography, Recrystallization)
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Chemical Structure
(Ethyl 2-amino-5-isopropoxybenzoate)

Molecular Weight Polarity / Lipophilicity
(LogP)

Functional Groups
(-NH2, -COOEt, -O-iPr)

Mass Spectrometry Chromatography Spectroscopy
(IR, NMR)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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